3-Methyl-5-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-1,2,4-thiadiazole

• IUPAC Name: 3-methyl-5-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-1,2,4-thiadiazole
• InChI: InChI=1S/C15H17N3S/c1-11-16-14(19-17-11)18-9-15(10-18)7-13(8-15)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3
• InChI Key: GQVQXIWDWVBPLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CC3(C2)CC(C3)C4=CC=CC=C4
• Molecular Formula: C15H17N3S
• Molecular Weight: 271.4 g/mol

Description

The compound is an organic molecule with a thiadiazole ring, a phenyl ring, and a spirocyclic structure. Thiadiazoles are heterocyclic compounds containing both sulfur and nitrogen in the ring. They are known for their diverse biological activities. The spirocyclic structure is a type of cyclic compound where two rings share a single atom. The presence of a phenyl ring suggests potential aromatic properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would have a complex three-dimensional shape due to the spirocyclic structure. The thiadiazole and phenyl rings are likely to contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their positions in the molecule. The thiadiazole ring might be expected to participate in reactions typical for heterocycles, while the phenyl ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of a thiadiazole ring might influence its electronic properties, while the spirocyclic structure could affect its shape and possibly its solubility.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the known activities of many thiadiazole derivatives, it could be of interest in the development of new pharmaceuticals.